Cas no 84596-17-8 (3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-
• CAS No: 84596-17-8
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 666831
• PubChem ID: 20402511
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-
• 2-amino-4-methyl-5-phenylpyridine-3-carbonitrile
• DTXSID00606804
• 84596-17-8

• Inchi： 1S/C13H11N3/c1-9-11(7-14)13(15)16-8-12(9)10-5-3-2-4-6-10/h2-6,8H,1H3,(H2,15,16)
• InChI Key： OFDACKGZKXLMLY-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(C)=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų